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Compound of Interest

Compound Name: Tyrphostin AG 528

Cat. No.: B8070952

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tyrphostin AG 528, also known as Tyrphostin B66, is a potent inhibitor of protein tyrosine
kinases, specifically targeting the Epidermal Growth Factor Receptor (EGFR) and the Human
Epidermal Growth Factor Receptor 2 (ErbB2/HER2).[1][2][3][4] It is a valuable tool in cancer
research and drug development for studying signaling pathways implicated in cell proliferation,
differentiation, and survival. Accurate preparation of a stable stock solution is critical for
obtaining reliable and reproducible experimental results. This document provides detailed
application notes and a protocol for preparing a stock solution of Tyrphostin AG 528 in
Dimethyl Sulfoxide (DMSO).

Quantitative Data Summary

The following table summarizes the key quantitative data for Tyrphostin AG 528.
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Property Value Source(s)
Molecular Weight 306.32 g/mol [1112]15]16]
Molecular Formula C18H14N203 [1][2][5][6]
CAS Number 133550-49-9 [1][5][6]
ICso for EGFR 4.9 pM [11[2]13]1[5]
ICso for ErbB2/HER2 2.1uM [11[21131[5]
Solubility in DMSO ZmON;)Gl mg/ml. (653 - 199.1 [LI12105][7]

Signaling Pathway Inhibition

Tyrphostin AG 528 exerts its biological effects by inhibiting the autophosphorylation of EGFR
and ErbB2, thereby blocking downstream signaling cascades that promote tumor growth.
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Caption: Inhibition of EGFR and ErbB2 signaling by Tyrphostin AG 528.

Experimental Protocol: Preparation of Tyrphostin
AG 528 Stock Solution

This protocol outlines the steps for preparing a 10 mM stock solution of Tyrphostin AG 528 in
DMSO.
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Materials

e Tyrphostin AG 528 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Water bath or sonicator

Procedure

» Pre-weighing and Calculation:

o Allow the vial of Tyrphostin AG 528 powder to equilibrate to room temperature before
opening to prevent condensation.

o Calculate the required amount of Tyrphostin AG 528 and DMSO to prepare the desired
stock solution concentration. For example, to prepare 1 mL of a 10 mM stock solution:

= Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 0.010 mol/L x 0.001 L x 306.32 g/mol = 3.0632 mg
 Dissolution:

o Carefully weigh out the calculated amount of Tyrphostin AG 528 powder and place itin a
sterile microcentrifuge tube.

o Add the appropriate volume of anhydrous DMSQO. It is crucial to use fresh, high-quality
DMSO as it is hygroscopic, and absorbed moisture can significantly reduce the solubility
of Tyrphostin AG 528.[1]

o Vortex the solution thoroughly for several minutes to aid dissolution. Gentle warming in a
water bath (not exceeding 37°C) or brief sonication can be used to facilitate the dissolution
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of the compound if necessary.[2] Visually inspect the solution to ensure that all the powder
has dissolved completely.

» Aliquoting and Storage:

o Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes. This will prevent repeated freeze-thaw cycles which can degrade
the compound.[1][5]

o Store the aliquots at -20°C or -80°C for long-term storage.[1][2]

Storage and Stability

o Powder: Store the lyophilized powder at -20°C for up to 3 years.[1][2]
e Stock Solution in DMSO:
o Store at -20°C for up to 1 month.[1][2][5]

o Store at -80°C for up to 1 year for optimal stability.[1]

Experimental Workflow

The following diagram illustrates the workflow for preparing the Tyrphostin AG 528 stock
solution.
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Caption: Workflow for preparing Tyrphostin AG 528 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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